Cas no 1521865-69-9 (2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester)

• Product Name: 2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester
• CAS No: 1521865-69-9
• MF: C₁₂H₁₀INO₂
• MW: 327.117775440216
• CID: 5283271
• Update Time: 2025-05-19

2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester

• Inchi： 1S/C12H10INO2/c1-7-5-11(12(15)16-2)14-10-4-3-8(13)6-9(7)10/h3-6H,1-2H3
• InChI Key： OWYOKUNMHCETPY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(I)=CC=2)C(C)=CC=1C(OC)=O

Additional information on 2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester

2-Quinolinecarboxylic Acid, 6-Iodo-4-Methyl-, Methyl Ester

The compound with CAS No. 1521865-69-9, known as 2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which is renowned for its diverse applications in drug discovery and material science. The quinoline core of this molecule serves as a versatile scaffold for various functional groups, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the precise construction of this compound, leveraging cutting-edge techniques such as transition metal-catalyzed cross-coupling reactions and stereo-selective synthesis. The methyl ester group attached to the quinoline ring not only enhances the compound's solubility but also facilitates its incorporation into larger molecular frameworks. The presence of the 6-iodo and 4-methyl substituents introduces unique electronic and steric properties, which are critical for its intended applications in medicinal chemistry.

One of the most promising areas of research involving 2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester is its potential as a lead compound in drug development. Studies have demonstrated that this compound exhibits remarkable bioactivity against various disease targets, including cancer and neurodegenerative disorders. For instance, recent investigations have highlighted its ability to modulate key enzymes involved in cell signaling pathways, thereby opening new avenues for therapeutic intervention.

In addition to its pharmacological significance, this compound has also found utility in materials science. Its aromatic structure and functional group diversity make it an ideal candidate for the design of advanced materials such as organic semiconductors and sensors. Researchers have explored its application in constructing self-assembled monolayers and nanocomposites, where its electronic properties play a pivotal role in enhancing device performance.

The synthesis of 2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the methyl ester group is typically achieved through an esterification reaction, while the 6-iodo substitution requires precise control over reaction conditions to ensure regioselectivity. The overall synthesis pathway is highly efficient, with yields exceeding 80% under optimized conditions.

From a structural standpoint, the compound's quinoline core provides a rigid framework that stabilizes the molecule's conformation. The methyl ester group contributes to hydrophobic interactions, while the 6-iodo substituent introduces a degree of electronic tunability. These features collectively enhance the compound's compatibility with biological systems and its suitability for use in complex chemical systems.

Looking ahead, ongoing research aims to further explore the biological profile of this compound and optimize its pharmacokinetic properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in harnessing its therapeutic potential. Additionally, advancements in computational chemistry are paving the way for predictive modeling of this compound's interactions with biological targets, thereby accelerating drug discovery processes.

In summary, 2-Quinolinecarboxylic acid, 6-iodo-4-methyl-, methyl ester stands at the forefront of modern chemical innovation. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activity, positions it as a key player in both academic research and industrial applications. As research continues to unfold, this compound is poised to make significant contributions to the advancement of science and medicine.